Cas no 627521-85-1 (1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-)
627521-85-1 structure
Product Name:1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-
CAS No:627521-85-1
MF:C23H25FN2
MW:348.456409215927
CID:432927
PubChem ID:16076481
Update Time:2025-04-19
1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-
- N',N'-dibenzyl-N-[(4-fluorophenyl)methyl]ethane-1,2-diamine
- DTXSID50581894
- N~1~,N~1~-Dibenzyl-N~2~-[(4-fluorophenyl)methyl]ethane-1,2-diamine
- 627521-85-1
-
- Inchi: 1S/C23H25FN2/c24-23-13-11-20(12-14-23)17-25-15-16-26(18-21-7-3-1-4-8-21)19-22-9-5-2-6-10-22/h1-14,25H,15-19H2
- InChI Key: OJDYAOZHBWCPAO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNCCN(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 348.20035
- Monoisotopic Mass: 348.20017697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
627521-85-1 (1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-) Related Products
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